Cas no 1393179-68-4 (5-Fluoro-2-methylquinolin-8-amine)

• Product Name: 5-Fluoro-2-methylquinolin-8-amine
• CAS No: 1393179-68-4
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5715592
• PubChem ID: 68157824
• Update Time: 2025-05-22

5-Fluoro-2-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methylquinolin-8-ylamine
• 5-fluoro-2-methylquinolin-8-amine
• VROVVZGUDJDSOR-UHFFFAOYSA-N
• SB68385
• 1393179-68-4
• SCHEMBL11901636
• 5-Fluoro-2-methyl-quinolin-8-ylamine
• 8-Quinolinamine, 5-fluoro-2-methyl-
• 5-Fluoro-2-methylquinolin-8-amine

• Inchi： 1S/C10H9FN2/c1-6-2-3-7-8(11)4-5-9(12)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： VROVVZGUDJDSOR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=CC=C(C)N=2)N

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±37.0 °C(Predicted)
• pka: 3.87±0.50(Predicted)

Additional information on 5-Fluoro-2-methylquinolin-8-amine

5-Fluoro-2-methylquinolin-8-amine (CAS No. 1393179-68-4): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

The compound 5-Fluoro-2-methylquinolin-8-amine (CAS No. 1393179-68-4) is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry. Its unique structural features, including the fluoro and methyl substituents, make it a valuable intermediate for the synthesis of biologically active molecules. Researchers and pharmaceutical companies are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the key reasons for the growing interest in 5-Fluoro-2-methylquinolin-8-amine is its role as a scaffold for designing compounds with enhanced pharmacokinetic properties. The quinoline core is a privileged structure in drug design, known for its ability to interact with various biological targets. The addition of a fluoro group at the 5-position and a methyl group at the 2-position further modulates the electronic and steric properties of the molecule, potentially improving its binding affinity and metabolic stability.

In recent years, the demand for fluorinated heterocycles like 5-Fluoro-2-methylquinolin-8-amine has surged due to their applications in cancer research and infectious disease therapeutics. For instance, fluorinated compounds are often used to enhance the bioavailability and blood-brain barrier penetration of drugs, making them ideal candidates for CNS-targeted therapies. This aligns with current trends in precision medicine, where researchers seek to develop more effective and safer treatments with fewer side effects.

Another area where 5-Fluoro-2-methylquinolin-8-amine shows promise is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The quinoline scaffold is a common motif in kinase inhibitor design, and the fluoro and methyl substitutions can fine-tune the compound's selectivity and potency. This has led to increased searches for quinoline-based kinase inhibitors and fluorinated drug candidates in scientific literature and patent databases.

Beyond its pharmaceutical applications, 5-Fluoro-2-methylquinolin-8-amine is also of interest in material science. Fluorinated organic compounds are known for their unique electronic properties, making them suitable for use in organic electronics and sensors. Researchers are exploring how the fluoro and methyl groups in this compound can influence its optical and electrochemical behavior, opening new avenues for innovation in functional materials.

The synthesis of 5-Fluoro-2-methylquinolin-8-amine typically involves multi-step organic reactions, including fluorination and amination processes. Advances in green chemistry have also prompted researchers to develop more sustainable methods for producing such compounds, reducing the use of hazardous reagents and minimizing waste. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by chemists and sustainability advocates.

In summary, 5-Fluoro-2-methylquinolin-8-amine (CAS No. 1393179-68-4) is a multifaceted compound with significant potential in drug discovery, material science, and beyond. Its structural versatility and the growing demand for fluorinated heterocycles ensure its continued relevance in cutting-edge research. As scientists uncover new applications and optimize synthetic routes, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and medicine.